![molecular formula C16H14ClN3O B2618136 2-Benzyl-4-(2-chlorophenyl)-5-methyl-1,2,4-triazol-3-one CAS No. 860789-86-2](/img/structure/B2618136.png)
2-Benzyl-4-(2-chlorophenyl)-5-methyl-1,2,4-triazol-3-one
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Overview
Description
The compound “2-Benzyl-4-(2-chlorophenyl)-5-methyl-1,2,4-triazol-3-one” is a derivative of triazole, which is a class of five-membered ring compounds containing three nitrogen atoms. The benzyl and chlorophenyl groups are common substituents in organic chemistry, often used to modify the properties of the core molecule .
Synthesis Analysis
Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis for this compound. Generally, triazole derivatives can be synthesized through a variety of methods, including click chemistry (copper(I)-catalyzed azide-alkyne cycloaddition) and other cyclization reactions .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a triazole ring, which is a five-membered ring with three nitrogen atoms and two carbon atoms. The benzyl and chlorophenyl groups would be attached at the 2nd and 4th positions of the triazole ring, respectively .Chemical Reactions Analysis
Triazoles are known to participate in a variety of chemical reactions, particularly due to the presence of multiple nitrogen atoms in the ring. They can act as ligands in coordination chemistry, participate in hydrogen bonding, and undergo various substitution and addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the nature of its substituents. Factors such as polarity, molecular weight, and the presence of functional groups (like the triazole ring) would influence its properties .Mechanism of Action
Target of Action
The compound “2-Benzyl-4-(2-chlorophenyl)-5-methyl-1,2,4-triazol-3-one” is a triazole derivative. Triazoles are a class of compounds that are known to have diverse biological activities. They are often used in medicinal chemistry and drug design due to their ability to bind to various enzymes and receptors in biological systems .
Biochemical Pathways
Triazoles can affect a variety of biochemical pathways depending on their specific structure and the targets they interact with .
Pharmacokinetics
Triazoles in general are known to have good pharmacokinetic properties, including good bioavailability .
Result of Action
The effects would depend on the specific biological targets that the compound interacts with .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-benzyl-4-(2-chlorophenyl)-5-methyl-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O/c1-12-18-19(11-13-7-3-2-4-8-13)16(21)20(12)15-10-6-5-9-14(15)17/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYFUEGUSPWSSPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)N1C2=CC=CC=C2Cl)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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